1-Methyl-3-phenyl-1H-pyrazol-5-amine

• IUPAC Name: 2-methyl-5-phenylpyrazol-3-amine
• InChI: InChI=1S/C10H11N3/c1-13-10(11)7-9(12-13)8-5-3-2-4-6-8/h2-7H,11H2,1H3
• InChI Key: KCYRMURRLLYLPU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=CC=C2)N
• Molecular Formula: C10H11N3
• DSSTOX Substance ID: DTXSID30333717
• Molecular Weight: 173.21 g/mol
• CAS RN: 10199-50-5

Description

1-Methyl-3-phenyl-1H-pyrazol-5-amine is a chemical compound with the molecular formula C10H11N3. It is an aminopyrazole derivative.

Synthesis Analysis

The synthesis of pyrazoles, including 1-Methyl-3-phenyl-1H-pyrazol-5-amine, can be achieved through several methods. One such method involves a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes. Another method involves one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride. It can also react with 6-methyl-4-oxo-4H-benzopyran-3-carboxaldehyde to yield specific products.

Molecular Structure Analysis

The molecular structure of 1-Methyl-3-phenyl-1H-pyrazol-5-amine can be represented by the InChI code: 1S/C10H11N3/c1-8-7-10(11)13(12-8)9-5-3-2-4-6-9/h2-7H,11H2,1H3.

Chemical Reactions Analysis

1-Methyl-3-phenyl-1H-pyrazol-5-amine can participate in various chemical reactions. For instance, it can react with 6-methyl-4-oxo-4H-benzopyran-3-carboxaldehyde to yield specific products.

Physical And Chemical Properties Analysis

1-Methyl-3-phenyl-1H-pyrazol-5-amine has a molecular weight of 173.2144. More detailed physical and chemical properties are not available in the search results.

Scientific Research Applications

Chemical Structure and Properties

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Use in Pharmaceuticals

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Use in Organic Synthesis

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Use in Agrochemicals

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Use in Dyestuff

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Use in Chemical Reactions

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Safety and Hazards

The compound is associated with hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

While specific future directions for 1-Methyl-3-phenyl-1H-pyrazol-5-amine are not mentioned in the search results, compounds of this class have found applications in various fields, including the pharmaceutical and agrochemical industries.

Mechanism of Action

Target of Action

It is known to be used as an intermediate in the synthesis of nonracemic γ-bicyclic heteroarylpiperazine- and heteroarylpiperidine-substituted prolinylthiazolidines . These compounds are selective and orally active dipeptidylpeptidase 4 inhibitors , suggesting that 1-Methyl-3-phenyl-1H-pyrazol-5-amine may interact with similar targets.

Mode of Action

It’s known that the compound’s amine group has significant basicity and nucleophilicity, which allows it to undergo a series of nucleophilic substitution reactions to produce derived pyrazole compounds .

Biochemical Pathways

It is known to react with 6-methyl-4-oxo-4h-benzopyran-3-carboxaldehyde to yield 5-(2-hydroxy-5-methylbenzoyl)-3-methyl-1-phenyl-1h-pyrazolo[3,4-b]pyridine and 2-methoxy-6-methyl-3-(3-methyl-1-phenylpyrazol-5-ylaminomethylene)chroman-4-one . This suggests that it may be involved in the modification of these molecules in biochemical pathways.

Pharmacokinetics

It is known to be a solid at room temperature , suggesting that its bioavailability may be influenced by factors such as solubility and absorption rate.

Result of Action

It is known to be used as an intermediate in the synthesis of compounds with antidiabetic activity , suggesting that it may have similar effects.

Action Environment

It is recommended to be stored in a dark place, sealed in dry conditions, at 2-8°c , suggesting that light, moisture, and temperature may affect its stability.

Synthesis routes and methods

Procedure details

A mixture of benzoyl acetonitrile (2.0 g, 13.778 mmol) and methyl hydrazine (0.698, 15.156 mmol) in methanol (10 mL) was irradiated under microwave conditions at 110° C. for 90 min. The reaction mixture was cooled to rt and poured into rapidly stirred ice cold water. The obtained solid was collected by filtration, dried under vacuum and triturated with a mixture of pentane-hexane (˜10 mL) to yield a white solid (1.7 g, 71%). [1H-NMR (CDCl3, 300 MHz) δ 7.82-7.65 (m, 2H), 7.45-7.20 (m, 3H), 5.90 (s, 1H), 3.75 (s, 3H), 3.55 (s, 2H); LCMS RtA=0.824 min; [M+H]+=174.1]